3-Chloro-5-cyclopropyl-2-ethylpyrazine

• Molecular Formula: C9H11ClN2
• Molecular Weight: 182.65 g/mol
• IUPAC Name: 3-chloro-5-cyclopropyl-2-ethylpyrazine
• InChI: InChI=1S/C9H11ClN2/c1-2-7-9(10)12-8(5-11-7)6-3-4-6/h5-6H,2-4H2,1H3
• InChI Key: PORZFGAZFFRWFR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(N=C1Cl)C2CC2

Description

3-Chloro-5-cyclopropyl-2-ethylpyrazine is a substituted pyrazine featuring a chlorine atom at position 3, a cyclopropyl group at position 5, and an ethyl group at position 2. Pyrazines are heterocyclic aromatic compounds with two nitrogen atoms in a six-membered ring, widely studied for their applications in pharmaceuticals, agrochemicals, and flavor chemistry. The unique substitution pattern of this compound confers distinct electronic and steric properties, influencing its reactivity, solubility, and biological activity.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituents on pyrazine derivatives significantly alter their physicochemical properties. Below is a comparison of key parameters:

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	logP (Predicted)	Key References
3-Chloro-5-cyclopropyl-2-ethylpyrazine	Cl (3), cyclopropyl (5), ethyl (2)	~199.7 (calculated)	~3.1 (estimated)
3-Chloro-5-methylpyrazin-2-amine	Cl (3), CH₃ (5), NH₂ (2)	158.59	1.8
2-Methoxy-3-(1-methylpropyl)pyrazine	OCH₃ (2), CH(CH₂CH₃) (3)	180.25	2.5
Methyl 3-chloro-5-methylpyrazine-2-carboxylate	Cl (3), CH₃ (5), COOCH₃ (2)	200.62	1.9

Key Observations :

• Lipophilicity (logP) : The cyclopropyl and ethyl groups in the target compound likely increase logP compared to smaller substituents (e.g., methyl or methoxy groups), enhancing membrane permeability .

Key Insights :

• The cyclopropyl group in the target compound may enhance metabolic stability compared to linear alkyl chains, a feature critical in drug design .